2-Azido-1,4-dichlorobenzene

• IUPAC Name: 2-azido-1,4-dichlorobenzene
• InChI: InChI=1S/C6H3Cl2N3/c7-4-1-2-5(8)6(3-4)10-11-9/h1-3H
• InChI Key: PBOIWTSGFKZKGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)N=[N+]=[N-])Cl
• Molecular Formula: C6H3Cl2N3
• Molecular Weight: 188.01 g/mol

Description

Synthesis Analysis

The synthesis of 1,4-dichlorobenzene, a precursor to 2-azido-1,4-dichlorobenzene, involves reacting an aromatic compound (preferably chlorobenzene) with free chlorine in the presence of a catalyst comprising a zeolite of the L family.

Molecular Structure Analysis

The molecular formula of 2-Azido-1,4-dichlorobenzene is C6H3Cl2N3. The structure of this compound includes a benzene ring with two chlorine atoms and an azide group attached.

Chemical Reactions Analysis

The principal types of reactions involving aromatic rings like 2-Azido-1,4-dichlorobenzene are substitution, addition, and oxidation. The most common type is electrophilic substitution. Organic azides such as 2-Azido-1,4-dichlorobenzene can undergo various reactions, including intermolecular or intramolecular reactions under thermal, catalyzed, or noncatalyzed conditions.

Physical And Chemical Properties Analysis

1,4-Dichlorobenzene, a related compound, is a solid with a strong, characteristic, aromatic odor. It has a melting point range of 52 - 56 °C and a boiling point of 174 °C. The flash point is 67 °C.

Scientific Research Applications

Heterocycle Synthesis

• Organic azides , including 2-azido-1,4-dichlorobenzene, play a crucial role in synthesizing heterocycles. Researchers have explored their use in intermolecular or intramolecular reactions under different conditions (thermal, catalyzed, or noncatalyzed). .

Domino Reactions

• One-pot domino reactions involving organic azides allow efficient synthesis of various heterocycles. These reactions often proceed through multiple steps in a single reaction vessel, leading to diverse products. .

Chemoselectivity and Catalysts

• The azido group’s functionality influences chemoselectivity in C-H and C-N bond formation. Catalysts play a crucial role in controlling these reactions. .

Nucleophilic Additions

• Aza-Michael addition reactions, involving nucleophilic attack on the azido group, provide access to diverse heterocyclic structures. .

Cycloaddition Reactions

• [3+2] cycloadditions with organic azides lead to novel heterocyclic compounds. These reactions are valuable for constructing complex ring systems. .

Adsorption Studies

• While not directly related to heterocycle synthesis, 2-azido-1,4-dichlorobenzene has been used as a model compound in adsorption studies. .

Safety and Hazards

2-Azido-1,4-dichlorobenzene is considered hazardous. It can cause serious eye irritation and may cause cancer. It is very toxic to aquatic life with long-lasting effects. Safety precautions include avoiding breathing its dust/fume/gas/mist/vapors/spray and using it only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

It’s structurally similar compound, 1,4-dichlorobenzene, has been shown to primarily target the kidney and liver in rats, mice, and dogs

Mode of Action

Azides are known to participate in the “click reaction” between an azide and an alkyne, forming substituted 1,2,3-triazoles . This reaction is generally quite reliable and selective, which makes azides interesting for researchers .

Biochemical Pathways

1,4-dichlorobenzene, a structurally similar compound, is known to be degraded via a modified ortho pathway

Result of Action

1,4-dichlorobenzene, a structurally similar compound, is known to cause dna modifications and chromosomal damage in kidney cells in vitro and in vivo

Action Environment

It’s worth noting that the stability and reactivity of azides can be influenced by factors such as temperature, ph, and the presence of other reactive species .